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For Researchers, Scientists, and Drug Development Professionals

Introduction
ABBV-383 (formerly known as TNB-383B) is an investigational, fully human, T-cell engaging

bispecific antibody currently under evaluation for the treatment of relapsed/refractory multiple

myeloma (RRMM).[1][2] This document provides a comprehensive technical overview of the

biological target identification and preclinical characterization of ABBV-383. Its unique

molecular design, targeting both B-cell maturation antigen (BCMA) on myeloma cells and the

CD3 complex on T-cells, is engineered to maximize anti-tumor efficacy while mitigating

potential toxicities.[1][3]

Primary Biological Targets
The therapeutic activity of ABBV-383 is predicated on its simultaneous engagement of two

distinct cell-surface proteins:

B-Cell Maturation Antigen (BCMA; TNFRSF17): A transmembrane protein belonging to the

tumor necrosis factor receptor superfamily. BCMA is highly and selectively expressed on the

surface of malignant plasma cells in multiple myeloma, with very limited expression in normal
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tissues, making it an ideal therapeutic target.[4][5] Its signaling, triggered by ligands such as

APRIL (A Proliferation-Inducing Ligand) and BAFF (B-cell Activating Factor), is crucial for the

proliferation, survival, and differentiation of plasma cells.[4]

CD3 (Cluster of Differentiation 3): A multi-protein complex that is a co-receptor for the T-cell

receptor (TCR). Engagement of CD3 is the primary signal for T-cell activation, leading to the

initiation of a cytotoxic immune response. ABBV-383 targets the CD3 epsilon (ε) subunit.

Molecular Design and Mechanism of Action
ABBV-383 is an IgG4-based bispecific antibody with a unique structural format. It features two

high-avidity binding domains for BCMA and one low-affinity binding domain for CD3.[4][5][6]

This "2+1" configuration is designed to:

Promote High Avidity Binding to Myeloma Cells: The bivalent interaction with BCMA ensures

strong and durable binding to the tumor cells.[5]

Mediate T-Cell Proximity: By binding to CD3, ABBV-383 physically bridges T-cells with

BCMA-expressing myeloma cells.

Trigger T-Cell Mediated Cytotoxicity: This induced proximity facilitates the formation of a

cytolytic synapse, leading to T-cell activation and the subsequent killing of the myeloma cell.

Mitigate Cytokine Release Syndrome (CRS): The low-affinity binding to CD3 is intended to

reduce the potential for systemic, antigen-independent T-cell activation, which is a primary

driver of CRS. This design aims to decouple potent tumor cell killing from excessive cytokine

release.[7][8][9]

The mechanism of action is visualized in the workflow diagram below.
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Mechanism of Action of ABBV-383
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Quantitative Data Summary
The following tables summarize the key quantitative data gathered from preclinical and clinical

studies of ABBV-383.

Table 1: Binding Affinity

Target
Binding Moiety on
ABBV-383

Affinity (Kd) Method

CD3
Monovalent, low-

affinity arm
1.3 µM Not Specified

BCMA
Bivalent, high-avidity

arms
Sub-nanomolar Not Specified

Table 2: In Vitro / Ex Vivo Cytotoxicity

Assay Type Target Cells Effector Cells Key Findings

Ex Vivo Cytotoxicity

Primary Myeloma

Cells (from patient

bone marrow)

Autologous T-Cells

Dose-dependent lysis

observed at

concentrations as low

as 0.001 µg.[10]

Reached up to 65%

reduction of plasma

cells after 24 hours.

[10]

Table 3: Clinical Efficacy (Phase 1 Study)
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Dose Cohort
Objective
Response Rate
(ORR)

Very Good Partial
Response (VGPR)
or Better

Median
Progression-Free
Survival (mPFS)

≥40 mg 68% 54%
Not Reached (at 10.8

months follow-up)

40 mg Q3W 64% 53% 13.7 months

60 mg Q3W 60% 52% 11.2 months

60 mg Q4W 65% 50%
Not Reached (at 12.1

months follow-up)

[4][11][12]

Table 4: Cytokine Release Profile (Ex Vivo)

Cytokine
Fold Increase (vs. control) at 1 µg TNB-
383B

IL-2 ~4 ± 3.5

TNF-α ~4 ± 3.5

IP-10 ~50 ± 15

[10]

Signaling Pathways
ABBV-383's mechanism of action involves the modulation of two critical signaling pathways.

BCMA Signaling Pathway in Myeloma Cells
BCMA signaling is essential for the survival and proliferation of myeloma cells. The binding of

its ligands, APRIL and BAFF, initiates downstream cascades that activate NF-κB, PI3K/AKT,

and MAPK pathways. These pathways promote cell survival, growth, and the creation of a

supportive tumor microenvironment.
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BCMA Signaling Pathway in Multiple Myeloma

CD3 Signaling Pathway in T-Cells
The engagement of the CD3 complex by ABBV-383 initiates the T-cell activation cascade. This

begins with the phosphorylation of Immunoreceptor Tyrosine-based Activation Motifs (ITAMs)

within the CD3 cytoplasmic domains by Lck. This event triggers a series of phosphorylation and

recruitment events, leading to the activation of key transcription factors like NFAT, NF-κB, and

AP-1, which drive T-cell proliferation, cytokine production, and cytotoxic activity.
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CD3 Signaling Pathway in T-Cell Activation
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Experimental Protocols
Detailed below are representative methodologies for key experiments used in the

characterization of ABBV-383.

Protocol 1: Ex Vivo Cytotoxicity Assay using Patient
Samples
This assay is designed to determine the ability of ABBV-383 to induce autologous T-cell-

mediated killing of primary multiple myeloma cells.

Isolate Bone Marrow
Mononuclear Cells (BMMCs)
from RRMM Patient Aspirate

Culture BMMCs with varying
concentrations of ABBV-383

(e.g., 0.001 to 1 µg/mL)
and a negative control Ab

Incubate for 24 hours
at 37°C, 5% CO₂

Stain cells with fluorescently
labeled antibodies for

myeloma and T-cell markers
(e.g., CD138, CD3, CD8) and

viability dyes (e.g., 7-AAD)

Acquire samples on a
Flow Cytometer

Analyze data to quantify:
- Percentage of viable vs. apoptotic

  myeloma cells (CD138+)
- T-cell activation markers (CD69, Ki67)

- T-cell degranulation (CD107a)

Determine Dose-Dependent
Cytotoxicity

Click to download full resolution via product page

Workflow for Ex Vivo Cytotoxicity Assay

Methodology:

Sample Collection: Obtain fresh bone marrow aspirates from relapsed/refractory multiple

myeloma patients.

Cell Isolation: Isolate bone marrow mononuclear cells (BMMCs) using Ficoll-Paque density

gradient centrifugation. BMMCs contain both myeloma cells and autologous effector T-cells.

Cell Culture: Plate BMMCs in appropriate culture media. Add ABBV-383 at various

concentrations (e.g., a serial dilution from 0.001 to 1 µg/mL).[10] Include a negative isotype

control antibody.

Incubation: Co-culture the cells for 24 hours.[10]

Flow Cytometry Staining: Harvest cells and stain with a panel of fluorescently-conjugated

antibodies to identify cell populations (e.g., anti-CD138 for plasma cells, anti-CD3 for T-cells)
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and assess viability (e.g., Annexin V/7-AAD). T-cell activation can be measured with markers

like CD69 and Ki67.[11]

Data Acquisition and Analysis: Analyze samples using a flow cytometer. Gate on the CD138+

population to determine the percentage of live, apoptotic, and dead myeloma cells at each

antibody concentration.

Protocol 2: Cytokine Release Assay
This assay quantifies the profile of cytokines released into the supernatant during the co-

culture of BMMCs with ABBV-383.

Methodology:

Follow Steps 1-4 of Protocol 1.

Supernatant Collection: After the 24-hour incubation, centrifuge the culture plates and

carefully collect the supernatant.

Cytokine Quantification: Analyze the supernatant using a multiplex immunoassay, such as

Luminex or a similar bead-based technology. The panel should include key cytokines

associated with CRS, such as IL-2, IL-6, TNF-α, and IFN-γ, as well as other chemokines like

IP-10.[10]

Data Analysis: Quantify the concentration of each cytokine and compare the levels in ABBV-

383-treated samples to the negative control.

Conclusion
The biological target identification of ABBV-383 is firmly established, with BCMA and CD3 as its

primary targets. The unique 2+1 molecular architecture, featuring high-avidity bivalent binding

to BCMA and low-affinity monovalent binding to CD3, provides a clear mechanism of action for

redirecting T-cells to kill myeloma cells. Preclinical and clinical data support this mechanism,

demonstrating potent anti-tumor activity coupled with a manageable safety profile, particularly

concerning the mitigation of severe cytokine release syndrome. This in-depth technical guide

provides the foundational data and methodologies that underscore the rationale for the ongoing

clinical development of ABBV-383 as a promising therapeutic for multiple myeloma.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824560/docs#ws-383-biological-target-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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